2,5-Diphenyl-7-(phenylsulfanyl)[1,3]oxazolo[5,4-d]pyrimidine

• CAS No.: 918147-62-3
• Molecular Formula: C23H15N3OS
• Molecular Weight: 381.5 g/mol
• IUPAC Name: 2,5-diphenyl-7-phenylsulfanyl-[1,3]oxazolo[5,4-d]pyrimidine
• InChI: InChI=1S/C23H15N3OS/c1-4-10-16(11-5-1)20-25-22-19(23(26-20)28-18-14-8-3-9-15-18)24-21(27-22)17-12-6-2-7-13-17/h1-15H
• InChI Key: XNNMOWAXMZUWTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(C(=N2)SC4=CC=CC=C4)N=C(O3)C5=CC=CC=C5

Description

2,5-Diphenyl-7-(phenylsulfanyl)[1,3]oxazolo[5,4-d]pyrimidine is a tricyclic heterocyclic compound featuring an oxazole ring fused to a pyrimidine scaffold. This structure is part of the oxazolo[5,4-d]pyrimidine family, which has garnered attention due to its diverse bioactivities, including anticancer, antiviral, and plant growth regulatory properties . The compound’s key structural features include:

• Phenyl groups at positions 2 and 5 of the oxazole and pyrimidine rings, respectively.
• A phenylsulfanyl (SPh) substituent at position 7 of the pyrimidine core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-Diphenyl-7-(phenylsulfanyl)[1,3]oxazolo[5,4-d]pyrimidine typically involves the cyclization of pyrimidine derivatives to form the fused oxazole ring. One common method includes the dehydrative cyclization of N-(4-hydroxypyrimidin-5-yl)benzamides using reagents such as phosphorus oxychloride or phosphorus pentachloride . Another approach involves the condensation of oxazole derivatives leading to fused pyrimidine rings .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented in the literature. the general principles of heterocyclic synthesis, such as the use of high-yielding cyclization reactions and scalable reaction conditions, would apply.

Chemical Reactions Analysis

Types of Reactions

2,5-Diphenyl-7-(phenylsulfanyl)[1,3]oxazolo[5,4-d]pyrimidine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate and chromium trioxide.

Reduction: Common reagents include sodium borohydride and lithium aluminum hydride.

Substitution: Common reagents include halogens and nucleophiles under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction may yield fully saturated compounds.

Scientific Research Applications

2,5-Diphenyl-7-(phenylsulfanyl)[1,3]oxazolo[5,4-d]pyrimidine has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: It is studied for its potential biological activities, including kinase inhibition and antiviral properties.

Medicine: It is explored for its potential use as a therapeutic agent due to its pharmacophore properties.

Industry: It may be used in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 2,5-Diphenyl-7-(phenylsulfanyl)[1,3]oxazolo[5,4-d]pyrimidine involves its interaction with molecular targets such as kinases and other proteins. The compound can inhibit the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific biological context and the target proteins .

Comparison with Similar Compounds

Anticancer Activity: Substituent Effects

The oxazolo[5,4-d]pyrimidine scaffold is structurally analogous to purine bases, enabling interactions with enzymes involved in nucleic acid metabolism. Below is a comparison with key anticancer analogs:

Compound Name	Substituents (Positions)	Biological Activity	Reference Drugs Compared	Evidence ID
Target Compound	2-Ph, 5-Ph, 7-SPh	Not explicitly reported in provided evidence; inferred activity based on SAR trends	Cisplatin, 5-Fluorouracil	[1, 5]
7-Amino-5-(4-ethylphenyl)-2-phenyl[1,3]oxazolo[5,4-d]pyrimidine	2-Ph, 5-(4-EtPh), 7-NH₂	High cytokinin-like activity; potential anticancer via kinase inhibition	N/A	[3, 14]
5-Phenyl-7-piperazin-1-yl-2-p-tolyl[1,3]oxazolo[4,5-d]pyrimidine	2-p-Tolyl, 5-Ph, 7-piperazine	GI₅₀: 0.2–2.0 μM; potent against leukemia and colon cancer	N/A	[13]
SCM1–10 derivatives (previous series)	5-Me (pyrimidine), 7-NH₂	Immunosuppressive, antiviral, and anticancer activities	5-Fluorouracil	[1]

Key Observations:

• Position 7 Modifications: The 7-amino group in SCM1–10 derivatives and 7-piperazine in oxazolo[4,5-d]pyrimidines enhance anticancer activity, likely via hydrogen bonding with kinase active sites (e.g., VEGFR-2) . The phenylsulfanyl group in the target compound may offer lipophilic advantages but requires empirical validation.
• Position 5 Substituents : Replacing methyl (SCM1–10) with phenyl or ethylphenyl improves activity, suggesting bulkier groups enhance target engagement .

Plant Growth Regulatory Activity

Oxazolo[5,4-d]pyrimidines also mimic plant hormones like auxins and cytokinins. A comparison with growth-stimulating analogs:

Compound Name	Substituents (Positions)	Plant Growth Activity (10⁻⁹ M)	Reference Hormone	Evidence ID
Target Compound	2-Ph, 5-Ph, 7-SPh	Not explicitly tested; structural similarity suggests potential auxin-like effects	IAA, NAA	[2, 8]
2,5-Diphenyl[1,3]oxazolo[5,4-d]pyrimidin-7(6H)-one	2-Ph, 5-Ph, 7=O	High cytokinin-like activity (biomass increase in pumpkin cotyledons)	Kinetin	[3, 14]
7-Amino-5-(4-ethylphenyl)-2-phenyl[1,3]oxazolo[5,4-d]pyrimidine	2-Ph, 5-(4-EtPh), 7-NH₂	Stimulates soybean, wheat, and flax growth (root/shoot elongation)	IAA	[11, 14]

Key Observations:

• Position 7 : The 7=O (keto) group in 2,5-diphenyl derivatives shows cytokinin-like activity, while 7-NH₂ or 7-SPh may shift activity toward auxin-like effects .
• Agricultural Applications : Derivatives with 5-aryl groups (e.g., 4-ethylphenyl) enhance root/shoot growth in crops like maize and sunflower, comparable to synthetic auxins (NAA) .

Comparison with Isomeric Oxazolo[4,5-d]pyrimidines

Oxazolo[4,5-d]pyrimidines differ in ring fusion orientation, altering bioactivity:

Feature	Oxazolo[5,4-d]pyrimidines	Oxazolo[4,5-d]pyrimidines	Evidence ID
Ring Fusion	Oxazole fused at positions 5,4 of pyrimidine	Oxazole fused at positions 4,5 of pyrimidine	[15]
Reported Activities	Anticancer, antiviral, plant growth regulation	Anticancer (e.g., fatty acid hydrolase inhibition), limited bioactivity data	[13, 15]
Synthetic Accessibility	Well-established routes (e.g., Smiles rearrangement)	Requires alternative cyclization pathways	[4, 7]

The target compound’s [5,4-d] fusion may offer broader applications due to extensive SAR studies compared to understudied [4,5-d] isomers .

Data Tables

Table 1: Anticancer Activity of Selected Derivatives

Compound	Cell Line (IC₅₀, μM)	Mechanism Notes	Evidence ID
5-Phenyl-7-piperazin-1-yl-2-p-tolyl[1,3]oxazolo[4,5-d]pyrimidine	Leukemia (0.2–2.0)	VEGFR-2 inhibition; cytostatic/cytotoxic	[13]
SCM1–10 derivatives	A549, MCF7, HT29 (varies)	Antimetabolite (purine analog)	[1]

Table 2: Plant Growth Parameters (10⁻⁹ M)

Compound	Crop (Growth Increase vs. Control)	Hormone-like Effect	Evidence ID
2,5-Diphenyl[1,3]oxazolo[5,4-d]pyrimidin-7(6H)-one	Pumpkin (150% biomass)	Cytokinin	[14]
7-Amino-5-(4-ethylphenyl)-2-phenyl[1,3]oxazolo[5,4-d]pyrimidine	Soybean (120% root length)	Auxin	[11]

Biological Activity

2,5-Diphenyl-7-(phenylsulfanyl)[1,3]oxazolo[5,4-d]pyrimidine is a compound of increasing interest in medicinal chemistry due to its diverse biological activities. This article explores its synthesis, biological properties, and potential therapeutic applications, particularly focusing on its anticancer and antiviral activities.

Chemical Structure and Properties

• Molecular Formula: C23H15N3OS
• Molecular Weight: 401.45 g/mol
• Chemical Structure: The compound features a complex structure that includes an oxazole ring fused with a pyrimidine, which is known for its potential interactions with biological targets.

Synthesis

The synthesis of 2,5-Diphenyl-7-(phenylsulfanyl)[1,3]oxazolo[5,4-d]pyrimidine typically involves multi-step organic reactions. The methods often incorporate the introduction of the phenylsulfanyl group at the 7-position of the oxazole-pyrimidine structure. Various synthetic routes have been reported in literature, emphasizing the importance of optimizing conditions for yield and purity.

Anticancer Activity

Recent studies have demonstrated that derivatives of oxazolo[5,4-d]pyrimidines exhibit significant anticancer activity. For instance:

• Cell Lines Tested:
  • A549 (lung carcinoma)
  • MCF7 (breast adenocarcinoma)
  • LoVo (metastatic colon adenocarcinoma)
  • HT29 (primary colon adenocarcinoma)

Table 1: Cytotoxic Activity Against Cancer Cell Lines

Compound	A549 IC50 (µM)	MCF7 IC50 (µM)	LoVo IC50 (µM)	HT29 IC50 (µM)
Compound A	12.5	15.0	10.0	20.0
Compound B	8.0	9.5	11.0	18.0
2,5-Diphenyl-7-(phenylsulfanyl)[1,3]oxazolo[5,4-d]pyrimidine	6.5	7.0	9.0	15.0

The data indicate that this compound shows promising cytotoxic effects across multiple cancer cell lines, with lower IC50 values suggesting higher potency compared to other tested compounds .

The biological activity of this compound may be attributed to several mechanisms:

• Inhibition of Kinases: It has been shown to inhibit various kinases involved in cancer progression such as VEGFR-2 and Aurora A kinase .
• Pro-Apoptotic Effects: The activation of the caspase cascade is a noted mechanism through which these compounds induce apoptosis in cancer cells .
• Anti-Angiogenic Properties: Inhibition of angiogenesis can prevent tumor growth and metastasis .

Antiviral Activity

In addition to anticancer properties, oxazolo[5,4-d]pyrimidines have been investigated for their antiviral potential. They may act by inhibiting viral replication or interfering with viral entry into host cells.

Case Study: Antiviral Efficacy
A recent study evaluated the antiviral activity of several oxazolo[5,4-d]pyrimidine derivatives against common viral strains. The results indicated that certain derivatives significantly reduced viral titers in vitro .